Cas no 55595-54-5 (2-Chlorodibenzob,foxepin-10(11H)-one)

• Product Name: 2-Chlorodibenzob,foxepin-10(11H)-one
• CAS No: 55595-54-5
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• MDL: MFCD22124642
• CID: 1030217
• PubChem ID: 12765115
• Update Time: 2025-04-20

2-Chlorodibenzob,foxepin-10(11H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chlorodibenzo[b,f]oxepin-10(11H)-one
• 3-chloro-5H-benzo[b][1]benzoxepin-6-one
• 2-chloro-10,11-dihydrodibenz[b,f]oxepin-10-one
• 2-chloro-10,11-dihydro-dibenz[b,f]oxepin-10-one
• 2-chloro-10,11-dihydrodibenz< b,f> oxepin-10-one
• AK134188
• KB-230155
• X6171
• C14H9ClO2
• VSSWQJUBLYOJBY-UHFFFAOYSA-N
• AX8255739
• ST24040484
• AKOS016846113
• A870149
• 2-chloro-10,11-dihydro-dibenz[b,f]-oxepin-10-one
• CS-13866
• 55595-54-5
• SCHEMBL11564826
• CS-M1321
• DTXSID30509339
• 2-Chlorodibenzob,foxepin-10(11H)-one

• MDL： MFCD22124642
• Inchi： 1S/C14H9ClO2/c15-10-5-6-13-9(7-10)8-12(16)11-3-1-2-4-14(11)17-13/h1-7H,8H2
• InChI Key： VSSWQJUBLYOJBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C1C=CC=CC=1O2)=O

Computed Properties

• Exact Mass: 244.0291072g/mol
• Monoisotopic Mass: 244.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.334
• Melting Point: 78-79 ºC
• Boiling Point: 413 ºC
• Flash Point: 179 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines